Cas no 29932-54-5 (Ethylendiamintetraacetic acid,di-sodium-magnesium salt)

• Product Name: Ethylendiamintetraacetic acid,di-sodium-magnesium salt
• CAS No: 29932-54-5
• MF: C₁₀H₂₀MgN₂Na₂O₁₂
• MW: 430.556546211243
• CID: 915826
• PubChem ID: 118989668
• Update Time: 2025-05-19

Ethylendiamintetraacetic acid,di-sodium-magnesium salt Chemical and Physical Properties

Names and Identifiers

• Ethylendiamintetraacetic acid,di-sodium-magnesium salt
• EDTA-2NAMG TETRAHYDRATE
• EDTA-MGNA
• magnesium,disodium,2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate,hydrate
• EDTA-MgNa2
• Ethylenediaminetetraacetic acid disodium magnesium salt tetrahydrate
• NTLBRFLUZXNZAU-UHFFFAOYSA-J
• J-017700
• EDTA.Mg.2Na.4H2O
• 29932-54-5

• Inchi： 1S/C10H16N2O8.Mg.2Na.4H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;4*1H2/q;+2;2*+1;;;;/p-4
• InChI Key： NTLBRFLUZXNZAU-UHFFFAOYSA-J
• SMILES： [Mg+2].[Na+].[Na+].[O-]C(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.O.O.O.O

Computed Properties

• Exact Mass: 430.0662043g/mol
• Monoisotopic Mass: 430.0662043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų

Additional information on Ethylendiamintetraacetic acid,di-sodium-magnesium salt

Ethylendiamintetraacetic Acid, Di-Sodium-Magnesium Salt (CAS No. 29932-54-5): A Comprehensive Overview

Ethylendiamintetraacetic acid, di-sodium-magnesium salt (EDTA, di-sodium-magnesium salt) is a versatile chelating agent widely used in various scientific and industrial applications. This compound, with the CAS number 29932-54-5, is known for its ability to form stable complexes with metal ions, making it an essential component in numerous chemical and biological processes. In this article, we will delve into the properties, applications, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethylendiamintetraacetic acid, di-sodium-magnesium salt is a derivative of ethylenediaminetetraacetic acid (EDTA), a polyamino carboxylic acid. The molecular formula of this compound is C₁₀H₁₄MgN₂Na₂O₈, and its molecular weight is approximately 376.47 g/mol. The presence of the di-sodium and magnesium salts enhances its solubility in water and its stability under various pH conditions.

The chelating properties of Ethylendiamintetraacetic acid, di-sodium-magnesium salt are attributed to its ability to form six-coordinate complexes with metal ions. This unique structure allows it to sequester a wide range of metal ions, including calcium, iron, and zinc, effectively preventing their reactivity in solution. This property makes it invaluable in various fields, from analytical chemistry to pharmaceuticals.

Applications in Analytical Chemistry

In analytical chemistry, Ethylendiamintetraacetic acid, di-sodium-magnesium salt is widely used as a chelating agent to improve the accuracy and precision of analytical methods. It is particularly useful in complexometric titrations, where it forms stable complexes with metal ions, allowing for precise determination of their concentrations. Recent studies have shown that EDTA-based chelating agents can significantly enhance the sensitivity and selectivity of trace metal analysis in environmental samples.

Ethylendiamintetraacetic acid, di-sodium-magnesium salt is also employed in the stabilization of metal ion solutions used in calibration standards and reference materials. Its ability to form stable complexes ensures that the metal ions remain in solution without precipitating or reacting with other components, thus maintaining the integrity of the analytical process.

Pharmaceutical Applications

In the pharmaceutical industry, Ethylendiamintetraacetic acid, di-sodium-magnesium salt plays a crucial role in drug formulation and delivery systems. It is commonly used as a stabilizer and preservative in parenteral solutions to prevent the oxidation and degradation of active pharmaceutical ingredients (APIs). By sequestering metal ions that can catalyze oxidative reactions, EDTA helps maintain the stability and efficacy of drug products over extended periods.

Recent research has explored the potential of EDTA-based chelating agents in targeted drug delivery systems. Studies have shown that EDTA can be conjugated to nanoparticles or liposomes to enhance their uptake by specific cells or tissues. This approach has shown promise in improving the therapeutic efficacy of drugs while reducing side effects.

Biological Applications

In biological research, Ethylendiamintetraacetic acid, di-sodium-magnesium salt is used extensively as a chelating agent to control metal ion concentrations in cell culture media and buffers. It helps maintain optimal conditions for cell growth and function by preventing the toxic effects of excess metal ions. Additionally, EDTA is used in various biochemical assays to inhibit metal-dependent enzymes and stabilize protein structures.

The ability of EDTA to form stable complexes with calcium ions makes it particularly useful in cell lysis protocols. By sequestering calcium ions that are essential for maintaining cell membrane integrity, EDTA facilitates the disruption of cells and the release of intracellular components for further analysis.

Safety Considerations

Safety is a critical consideration when handling any chemical compound. While Ethylendiamintetraacetic acid, di-sodium-magnesium salt is generally considered safe for use in laboratory settings and industrial applications, proper handling precautions should be followed to ensure user safety. It is important to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In terms of environmental impact, EDTA has been studied for its biodegradability and potential effects on aquatic ecosystems. Recent research has shown that while EDTA is not readily biodegradable under natural conditions, it does not accumulate significantly in the environment due to its high solubility and low toxicity. However, efforts are ongoing to develop more environmentally friendly alternatives or methods to enhance its biodegradability.

Conclusion

Ethylendiamintetraacetic acid, di-sodium-magnesium salt (CAS No. 29932-54-5) is a versatile chelating agent with a wide range of applications in analytical chemistry, pharmaceuticals, and biological research. Its unique chemical structure and properties make it an essential tool for controlling metal ion concentrations and enhancing the stability and efficacy of various processes. Ongoing research continues to explore new applications and improve our understanding of this important compound.